N-methyl-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]thiophene-2-carboxamide

• IUPAC Name: N-methyl-N-[1-(3-methylpyridin-2-yl)propan-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H18N2OS/c1-11-6-4-8-16-13(11)10-12(2)17(3)15(18)14-7-5-9-19-14/h4-9,12H,10H2,1-3H3
• InChI Key: OLQFSKSZIWQRAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)CC(C)N(C)C(=O)C2=CC=CS2
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

The compound “N-methyl-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]thiophene-2-carboxamide” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. Attached to this ring is a carboxamide group, which consists of a carbonyl (C=O) and an amine (NH2). The molecule also contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene and pyridine rings would likely cause the molecule to be planar in those regions. The electron-withdrawing carboxamide could potentially have resonance interactions with the thiophene ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicine or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.